Cas no 442531-33-1 (7-Bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one)

7-Bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic compound featuring a pyrido[1,2-a]pyrimidin-4-one core substituted with bromine at the 7-position and a chloromethyl group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo and chloromethyl substituents enhance its utility in cross-coupling reactions and nucleophilic substitutions, enabling precise modifications for targeted applications. Its well-defined molecular framework ensures consistent performance in complex synthetic pathways. The compound is typically handled under controlled conditions due to its reactive functional groups, requiring appropriate safety measures during storage and use.

7-Bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one structure

442531-33-1 structure

Product Name:7-Bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one

CAS No:442531-33-1

MF:C₉H₆BrClN₂O

MW:273.513740062714

MDL:MFCD02656547

CID:68110

PubChem ID:776362

Update Time:2025-10-30

7-Bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one
- 7-Bromo-2-(chloromethyl)-4H-pyrido-[1,2-a]pyrimidin-4-one
- 7-Bromo-2-chloromethyl-pyrido[1,2-a]pyrimidin-4-one
- AC1LFDK5
- AC1Q3U0K
- AG-A-91438
- CTK6H6448
- SCHEMBL23726394
- DTXSID30354563
- EU-0099920
- 7-bromo-2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one
- 442531-33-1
- AKOS000118015
- SR-01000039632
- SR-01000039632-1
- EN300-04269
- Z56887601
- F0917-7536
- 7-Bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one, AldrichCPR
- MFCD02656547
- G28098
- DB-399910
- MDL： MFCD02656547
- Inchi： 1S/C9H6BrClN2O/c10-6-1-2-8-12-7(4-11)3-9(14)13(8)5-6/h1-3,5H,4H2
- InChI Key： HKULCEKJGGNDSO-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=NC(CCl)=CC(N2C=1)=O

Computed Properties

Exact Mass: 271.93520g/mol
Monoisotopic Mass: 271.93520g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 409
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 32.7Å²

Experimental Properties

Density: 1.76
Melting Point: 175 ºC
Boiling Point: 322.8°C at 760 mmHg
Flash Point: 149°C
Refractive Index: 1.684

7-Bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM165305-1g	7-Bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one	442531-33-1	95%	1g	$266	2024-07-16
Alichem	A029182981-1g	7-Bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one	442531-33-1	95%	1g	$609.90	2023-09-01
TRC	B594518-10mg	7-Bromo-2-chloromethyl-4H-pyrido[1,2-a]pyrimidin-4-one	442531-33-1		10mg	$ 50.00	2022-06-07
TRC	B594518-50mg	7-Bromo-2-chloromethyl-4H-pyrido[1,2-a]pyrimidin-4-one	442531-33-1		50mg	$ 160.00	2022-06-07
TRC	B594518-100mg	7-Bromo-2-chloromethyl-4H-pyrido[1,2-a]pyrimidin-4-one	442531-33-1		100mg	$ 250.00	2022-06-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN21646-1G	7-bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one	442531-33-1	95%	1g	￥ 1,643.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN21646-5G	7-bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one	442531-33-1	95%	5g	￥ 5,016.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN21646-10G	7-bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one	442531-33-1	95%	10g	￥ 7,444.00	2023-04-13
Enamine	EN300-04269-0.05g	7-bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one	442531-33-1	95.0%	0.05g	$69.0	2025-02-21
Enamine	EN300-04269-0.1g	7-bromo-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one	442531-33-1	95.0%	0.1g	$105.0	2025-02-21